molecular formula C10H13N3O3 B8352729 4-amino-3,4-dihydro-2,2-dimethyl-6-nitro-2H-1,4-benzoxazine

4-amino-3,4-dihydro-2,2-dimethyl-6-nitro-2H-1,4-benzoxazine

Cat. No.: B8352729
M. Wt: 223.23 g/mol
InChI Key: MRZFTBQIRCOVFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-amino-3,4-dihydro-2,2-dimethyl-6-nitro-2H-1,4-benzoxazine is a useful research compound. Its molecular formula is C10H13N3O3 and its molecular weight is 223.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H13N3O3

Molecular Weight

223.23 g/mol

IUPAC Name

2,2-dimethyl-6-nitro-3H-1,4-benzoxazin-4-amine

InChI

InChI=1S/C10H13N3O3/c1-10(2)6-12(11)8-5-7(13(14)15)3-4-9(8)16-10/h3-5H,6,11H2,1-2H3

InChI Key

MRZFTBQIRCOVFD-UHFFFAOYSA-N

Canonical SMILES

CC1(CN(C2=C(O1)C=CC(=C2)[N+](=O)[O-])N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 69 ml of methanol was dissolved 2.29 g of 3,4-dihydro-2,2-dimethyl-6-nitro-4-nitroso-2H-1,4-benzoxazine and the solution was cooled on an ice bath. After addition of a solution of 1.16 g of sodium hydroxide in 8.1 ml of water to the above solution, 3.13 g of formamidinosulfinic acid was gradually added. The mixture was stirred at room temperature overnight and, then, concentrated. The concentrate was subjected to column chromatography (eluent: hexane;ethyl acetate=9:1) to give 0.4 g of 4-amino-3,4-dihydro-2,2-dimethyl-6-nitro-2H-1,4-benzoxazine.
Quantity
1.16 g
Type
reactant
Reaction Step One
[Compound]
Name
formamidinosulfinic acid
Quantity
3.13 g
Type
reactant
Reaction Step One
Name
Quantity
8.1 mL
Type
solvent
Reaction Step One
Name
3,4-dihydro-2,2-dimethyl-6-nitro-4-nitroso-2H-1,4-benzoxazine
Quantity
2.29 g
Type
reactant
Reaction Step Two
Quantity
69 mL
Type
solvent
Reaction Step Two

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